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Compound of Interest

Compound Name: Hex-2-en-3-ol

Cat. No.: B092033 Get Quote

For laboratory professionals engaged in research, development, and scientific exploration, the

safe handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for the handling of Hex-2-en-3-ol, a flammable organic compound. While

a specific Safety Data Sheet (SDS) for Hex-2-en-3-ol is not readily available, this document

compiles crucial information from the SDS of its close isomers, such as 2-Hexanol and trans-3-

Hexen-1-ol, to ensure the highest safety standards in your laboratory.

Essential Safety Information
The primary hazards associated with Hex-2-en-3-ol and its isomers are flammability and

potential for irritation. Adherence to proper personal protective equipment (PPE) protocols and

handling procedures is critical to mitigate these risks.

Personal Protective Equipment (PPE)
When working with Hex-2-en-3-ol, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes.

Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile or neoprene gloves are

generally recommended.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to prevent

skin contact.
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Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of vapors.

Quantitative Safety Data
Due to the limited availability of specific toxicological data for Hex-2-en-3-ol, the following table

includes data for a closely related isomer, trans-2-Hexen-1-ol, to provide an indication of its

potential hazard profile. It is important to note that occupational exposure limits (OELs) such as

the Threshold Limit Value (TLV), Permissible Exposure Limit (PEL), or Recommended

Exposure Limit (REL) have not been established for Hex-2-en-3-ol or its common isomers.

Parameter Value Substance Source

Acute Oral Toxicity

(LD50)
3500 mg/kg (Rat) trans-2-Hexen-1-ol [1]

GHS Classification

Flammable Liquid,

Category 3; Eye

Irritation, Category 2A

Isomers of Hexenol

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling, from preparation to disposal, is crucial for laboratory safety.

Experimental Workflow for Handling Hex-2-en-3-ol
The following diagram outlines the standard operating procedure for the safe handling of Hex-
2-en-3-ol in a laboratory setting.
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Safe Handling Workflow for Hex-2-en-3-ol

Preparation

Handling & Experimentation

Waste Management & Disposal

Post-Experiment Cleanup

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Gather All Necessary Materials

Carefully Dispense Hex-2-en-3-ol

Perform Experimental Procedure

Ensure Spill Kit is Accessible Collect Waste in a Labeled,
Approved Flammable Liquid Waste Container

Store Waste Container in a Designated,
Well-Ventilated Area

Arrange for Hazardous Waste Pickup

Decontaminate Work Area

Remove and Dispose of
Contaminated PPE Properly

Wash Hands Thoroughly
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Detailed Methodologies
Handling and Storage:

Always handle Hex-2-en-3-ol in a well-ventilated area, such as a chemical fume hood.

Keep the container tightly closed when not in use.

Store in a cool, dry place away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Avoid contact with skin and eyes.

Do not breathe vapors.

First-Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

After skin contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops.

After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal Plan:

Hex-2-en-3-ol is a flammable liquid and must be disposed of as hazardous waste.

Collect all waste containing this chemical in a designated and properly labeled container for

flammable liquids.

Do not dispose of down the drain.
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Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance on

waste collection and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

